Cas no 1017250-61-1 (2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole)
2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole
-
Computed Properties
- Exact Mass: 208.10342g/mol
- Monoisotopic Mass: 208.10342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 208.33g/mol
- XLogP3: 1.8
- Topological Polar Surface Area: 53.2Ų
2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00878217-1g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95% | 1g |
¥3992.0 | 2023-04-06 | |
| Enamine | EN300-396293-0.05g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| Enamine | EN300-396293-0.1g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 0.1g |
$152.0 | 2025-02-20 | |
| Enamine | EN300-396293-0.25g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 0.25g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-396293-0.5g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 0.5g |
$407.0 | 2025-02-20 | |
| Enamine | EN300-396293-1.0g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 1.0g |
$528.0 | 2025-02-20 | |
| Enamine | EN300-396293-2.5g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 2.5g |
$1034.0 | 2025-02-20 | |
| Enamine | EN300-396293-5.0g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 5.0g |
$1530.0 | 2025-02-20 | |
| Enamine | EN300-396293-10.0g |
3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidine |
1017250-61-1 | 95.0% | 10.0g |
$2269.0 | 2025-02-20 | |
| Aaron | AR01BJQ0-50mg |
2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole |
1017250-61-1 | 95% | 50mg |
$164.00 | 2025-02-09 |
2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole
2-(Piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole: A Comprehensive Overview
The compound CAS No. 1017250-61-1, commonly referred to as 2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of a piperidine ring fused to the thiazole core introduces additional complexity and potential for functional diversity.
Recent studies have highlighted the importance of cyclopenta[d]thiazole derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The incorporation of a piperidine moiety in this compound further enhances its pharmacological profile, making it a promising candidate for various biological assays. Researchers have explored its potential as an anti-inflammatory agent, where its ability to modulate inflammatory pathways has shown promise in preclinical models.
The synthesis of 2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the piperidine ring through nucleophilic substitution or coupling reactions. The stereochemistry of the molecule plays a crucial role in its biological activity, with recent studies emphasizing the importance of enantiomeric purity in achieving optimal pharmacokinetic properties.
In terms of applications, this compound has been extensively studied for its potential in oncology. Its ability to inhibit key enzymes involved in cancer cell proliferation has been a focal point of recent research. Additionally, preliminary data suggest that it may exhibit anti-microbial properties, making it a versatile candidate for diverse therapeutic areas.
The structural uniqueness of CAS No. 1017250-61-1 also lends itself to its use as a building block in more complex molecular architectures. Chemists have employed this compound as an intermediate in the synthesis of larger heterocyclic systems, demonstrating its utility beyond its direct pharmacological applications.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods have also facilitated the study of its stereochemical properties and metabolic pathways in vivo.
In conclusion, 2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.
1017250-61-1 (2-(piperidin-3-yl)-5,6-dihydro-4H-cyclopenta[d]thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)